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Compound of Interest

Compound Name: Gold acetate

Cat. No.: B15286683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gold acetate, a compound of gold and acetic acid, is a significant precursor in the synthesis of

various gold-containing materials, including nanoparticles and catalytic systems. It primarily

exists in two oxidation states: gold(I) acetate and gold(III) acetate. This technical guide

provides a comprehensive overview of the chemical formula, structure, properties, and

experimental protocols related to gold acetate, with a focus on its applications in research and

development.

Gold(III) Acetate: The Predominant Form
Gold(III) acetate, with the chemical formula Au(CH₃COO)₃, is the most common and stable

form of gold acetate.[1] It typically appears as a yellow or brown crystalline powder.[2]

Molecular Structure and Properties
The definitive crystal structure of gold(III) acetate, including precise bond lengths and angles, is

not readily available in public databases. However, X-ray diffraction studies have confirmed that

it possesses a polymeric structure with bridging acetate ligands.[3] This arrangement is

consistent with the propensity of d⁸ metal ions like Au(III) to form square-planar geometries.[3]
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Property Value Reference(s)

Chemical Formula C₆H₉AuO₆ [3]

Molecular Weight 374.10 g/mol [1]

Appearance Yellow or brown powder [2]

Decomposition Temperature
170 °C (decomposes to gold

metal)
[1]

Solubility

Slightly soluble in water.

Acetonitrile is a suitable

solvent.

[3][4]

Experimental Protocols: Synthesis of Gold(III) Acetate
The primary method for synthesizing gold(III) acetate is through the reaction of gold(III)

hydroxide with glacial acetic acid.[1]

Materials:

Gold(III) hydroxide (Au(OH)₃)

Glacial acetic acid (CH₃COOH)

Procedure:

Dissolve gold(III) hydroxide in glacial acetic acid. A patent for producing a gold film suggests

heating the solution to approximately 60°C to facilitate dissolution.[5][6]

The reaction proceeds as follows: Au(OH)₃ + 3CH₃COOH → Au(CH₃COO)₃ + 3H₂O.[1]

The resulting solution contains gold(III) acetate. For purification, especially to remove

residual chloride ions if starting from a chloroauric acid precursor, repeated washing with

anhydrous solvents is recommended.[3]

A detailed experimental protocol from a patent (US4933204A) describes the following: 0.072 g

of wet gold(III) hydroxide (approximately 2 mmol) is heated to approximately 60°C and
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dissolved in 3.28 g of glacial acetic acid (approximately 55 mmol) to form a 0.6M solution of

gold(III) acetate.[5][6]

Spectroscopic Data
Detailed ¹H and ¹³C NMR spectra for gold(III) acetate are not widely published. This is likely

due to its limited solubility in common NMR solvents and its polymeric nature.

FTIR spectroscopy can be utilized to identify the characteristic vibrational modes of the acetate

ligands. While a specific spectrum for pure gold(III) acetate is not readily available, the analysis

of gold nanoparticles synthesized from gold(III) acetate shows the incorporation of the acetate

group.

Gold(I) Acetate: A Less Common Form
Gold(I) acetate (AuCH₃COO) is a less stable and less characterized compound compared to its

gold(III) counterpart.[7]

Molecular Structure and Properties
Property Value Reference(s)

Chemical Formula C₂H₃AuO₂ [7]

Molecular Weight 256.01 g/mol [7]

Information regarding the synthesis and detailed properties of pure gold(I) acetate is scarce in

the scientific literature. It is often found as a component in more complex gold(I) coordination

compounds.

Applications in Catalysis and Nanotechnology
Gold acetate, particularly gold(III) acetate, serves as a valuable precursor in the synthesis of

gold nanoparticles and as a catalyst in various organic reactions.[1]

Gold Nanoparticle Synthesis
The thermal decomposition of gold(III) acetate at 170°C is a method used to produce gold

nanoparticles.[1] Additionally, gold(III) acetate is employed in methods like ultrasonic spray
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pyrolysis for the controlled synthesis of gold nanoparticles.[8]

Catalysis
Gold complexes, often derived from gold acetate, are effective catalysts for a range of organic

transformations. The Au(I)/Au(III) catalytic cycle is particularly important in cross-coupling

reactions.[3] Gold catalysts are known to activate alkynes and allenes, facilitating various bond

formations.[9] While specific catalytic cycles detailing the direct involvement of the acetate

ligand are complex and varied, the initial gold acetate compound serves as a crucial source of

the catalytically active gold species.

Visualizations
Molecular Structure of Gold(III) Acetate (Illustrative)
Caption: Illustrative structure of a gold(III) acetate monomer.

Synthesis Workflow for Gold(III) Acetate
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Caption: Synthesis workflow for gold(III) acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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